Cas no 668477-89-2 (4-Thiazoleethanol, 2-(4-methoxyphenyl)-)
668477-89-2 structure
Product Name:4-Thiazoleethanol, 2-(4-methoxyphenyl)-
CAS No:668477-89-2
MF:C12H13NO2S
MW:235.30212187767
CID:1712832
PubChem ID:22647599
Update Time:2025-04-21
4-Thiazoleethanol, 2-(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Thiazoleethanol, 2-(4-methoxyphenyl)-
- DS-022312
- 2-[2-(4-methoxy-phenyl)-thiazol-4-yl]-ethanol
- SCHEMBL2072430
- WBVDHGRIJZAOEW-UHFFFAOYSA-N
- 668477-89-2
- AKOS000348640
-
- Inchi: 1S/C12H13NO2S/c1-15-11-4-2-9(3-5-11)12-13-10(6-7-14)8-16-12/h2-5,8,14H,6-7H2,1H3
- InChI Key: WBVDHGRIJZAOEW-UHFFFAOYSA-N
- SMILES: S1C=C(CCO)N=C1C1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 235.06679
- Monoisotopic Mass: 235.06669983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 70.6Ų
Experimental Properties
- PSA: 42.35
4-Thiazoleethanol, 2-(4-methoxyphenyl)- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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